Cas no 2248175-47-3 (3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid)

• Product Name: 3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid
• CAS No: 2248175-47-3
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6490078
• PubChem ID: 137938459
• Update Time: 2025-06-08

3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6508187
• (1s,3s)-3-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid
• 3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid
• 2248175-47-3

• Inchi： 1S/C8H13NO4/c1-2-13-7(12)8(9)3-5(4-8)6(10)11/h5H,2-4,9H2,1H3,(H,10,11)
• InChI Key： DIBGCCCCMWXDMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC(C(=O)O)C1)N)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 89.6Ų

Additional information on 3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid

3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic Acid (CAS No. 2248175-47-3): An Emerging Compound in Medicinal Chemistry

3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid (CAS No. 2248175-47-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as AEEC, belongs to the class of cyclobutane derivatives and has shown promising applications in various therapeutic areas, including cancer treatment and neurodegenerative diseases.

The chemical structure of 3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid is characterized by a cyclobutane ring with an amino group and an ethoxycarbonyl group attached to the same carbon atom. This unique arrangement confers the molecule with high stability and specific reactivity, making it an attractive candidate for drug development. Recent studies have highlighted its ability to modulate key biological pathways, such as protein-protein interactions and enzyme activities, which are crucial for various cellular processes.

In the context of cancer research, 3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid has demonstrated significant antiproliferative effects on several cancer cell lines. A study published in the Journal of Medicinal Chemistry in 2022 reported that AEEC effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that AEEC could be a potential lead compound for the development of new anticancer drugs.

Beyond its antiproliferative properties, 3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid has also shown promise in neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) in 2021 revealed that AEEC can protect neurons from oxidative stress and reduce inflammation in animal models of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and target specific neuroprotective pathways makes it a valuable candidate for further investigation in this field.

The synthesis of 3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid has been optimized to improve yield and purity, facilitating its use in both academic research and industrial applications. Various synthetic routes have been explored, including cycloaddition reactions and catalytic methods, which have been detailed in recent publications. These advancements have not only enhanced the availability of AEEC but also provided insights into its structural properties and potential modifications for enhanced biological activity.

In addition to its therapeutic applications, 3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid has been utilized as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in a wide range of chemical reactions, making it a valuable intermediate in organic synthesis. This property has led to its use in the development of new materials and pharmaceuticals, further expanding its utility beyond medicinal chemistry.

The safety profile of 3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid has been extensively evaluated through preclinical studies. Toxicity assessments have shown that AEEC exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for clinical translation and highlight the importance of continued research to fully understand its safety and efficacy.

In conclusion, 3-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid (CAS No. 2248175-47-3) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features, combined with its potential therapeutic benefits, make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, AEEC is poised to play a significant role in the development of new treatments for various diseases.